Cas no 2680738-69-4 (4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid)
2680738-69-4 structure
Product Name:4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
CAS No:2680738-69-4
MF:C11H21NO5S
MW:279.353142499924
CID:6618099
PubChem ID:89856440
Update Time:2023-11-14
4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
- SCHEMBL15326059
- EN300-28285793
- 2680738-69-4
- 4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
-
- Inchi: 1S/C11H21NO5S/c1-11(2,3)17-10(13)12-8-4-6-9(7-5-8)18(14,15)16/h8-9H,4-7H2,1-3H3,(H,12,13)(H,14,15,16)
- InChI Key: VQJUDXXOFLPOSC-UHFFFAOYSA-N
- SMILES: S(C1CCC(CC1)NC(=O)OC(C)(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 279.11404394g/mol
- Monoisotopic Mass: 279.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 101Ų
4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285793-0.05g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 0.05g |
$1549.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-0.1g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 0.1g |
$1623.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-0.25g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 0.25g |
$1696.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-0.5g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 0.5g |
$1770.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-1.0g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 1g |
$1844.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-2.5g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 2.5g |
$3611.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-5.0g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 5g |
$5345.0 | 2023-05-25 | ||
| Enamine | EN300-28285793-10.0g |
4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid |
2680738-69-4 | 10g |
$7927.0 | 2023-05-25 |
4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
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